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Compound of Interest

Compound Name: 17-Hydroxyisolathyrol

Cat. No.: B12432442 Get Quote

CAS Number: 93551-00-9

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary
17-Hydroxyisolathyrol is a macrocyclic lathyrol diterpenoid isolated from the seeds of

Euphorbia lathyris. As a member of the lathyrane family of diterpenoids, this compound is of

significant interest to the drug discovery and development community due to the established

biological activities of structurally related molecules. Lathyrane diterpenoids from Euphorbia

lathyris have demonstrated potent cytotoxic and anti-inflammatory properties. While

comprehensive biological studies specifically on 17-Hydroxyisolathyrol are limited in publicly

accessible literature, the existing data on analogous compounds provide a strong foundation

for predicting its therapeutic potential. This document serves as a technical guide, summarizing

the known physicochemical properties of 17-Hydroxyisolathyrol and presenting a detailed

overview of the biological activities and mechanisms of action of closely related lathyrane

diterpenoids. The provided experimental protocols, derived from studies on these analogues,

offer a practical framework for future research and development efforts.

Introduction
17-Hydroxyisolathyrol (CAS 93551-00-9) is a natural product belonging to the lathyrane class

of diterpenoids.[1] These compounds are characterized by a complex tricyclic carbon skeleton.

The primary natural source of 17-Hydroxyisolathyrol and its analogues is the plant Euphorbia
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lathyris, a species with a history of use in traditional medicine.[2] The lathyrane skeleton is a

"privileged structure" in medicinal chemistry, meaning it is capable of binding to multiple

biological targets, which has led to extensive research into the pharmacological potential of

these compounds.[3] This whitepaper will detail the known characteristics of 17-
Hydroxyisolathyrol and extrapolate its potential biological activities based on robust data from

closely related compounds isolated from the same source.

Physicochemical Properties
The fundamental physicochemical properties of 17-Hydroxyisolathyrol are summarized in the

table below. This information is critical for its handling, formulation, and in the design of

experimental assays.

Property Value Reference

CAS Number 93551-00-9 [1]

Molecular Formula C₂₀H₃₀O₅ [1]

Molecular Weight 350.45 g/mol [1]

Appearance Powder -

Natural Source Seeds of Euphorbia lathyris [1]

Storage Conditions

Store at 4°C, sealed, away

from moisture and light. For

long-term storage in solvent,

-80°C (up to 6 months) or

-20°C (up to 1 month) is

recommended.

[1]

Note: Further characterization, such as melting point, boiling point, and detailed solubility in a

wider range of solvents, would require experimental determination.
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.jstage.jst.go.jp/article/cpb/66/6/66_c17-00946/_html/-char/en
https://pmc.ncbi.nlm.nih.gov/articles/PMC9318715/
https://www.benchchem.com/product/b12432442?utm_src=pdf-body
https://www.benchchem.com/product/b12432442?utm_src=pdf-body
https://www.benchchem.com/product/b12432442?utm_src=pdf-body
https://www.medchemexpress.com/17-hydroxyisolathyrol.html
https://www.medchemexpress.com/17-hydroxyisolathyrol.html
https://www.medchemexpress.com/17-hydroxyisolathyrol.html
https://www.medchemexpress.com/17-hydroxyisolathyrol.html
https://www.medchemexpress.com/17-hydroxyisolathyrol.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12432442?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


While specific bioactivity data for 17-Hydroxyisolathyrol is not readily available, numerous

studies on other lathyrane diterpenoids isolated from Euphorbia lathyris have revealed

significant cytotoxic and anti-inflammatory effects. This section summarizes the quantitative

data from these related compounds, which strongly suggest the likely therapeutic potential of

17-Hydroxyisolathyrol.

Cytotoxic Activity
Lathyrane diterpenoids from Euphorbia lathyris have demonstrated potent cytotoxicity against a

range of human cancer cell lines. The half-maximal inhibitory concentrations (IC₅₀) for several

of these compounds are presented in the table below.
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Compound Cell Line IC₅₀ (µM) Reference

Euphorbia factor L₂b
U937 (Human

histiocytic lymphoma)
0.87 [4]

Euphorbia factor L₂₈
786-0 (Human renal

cell carcinoma)
9.43 [2][5]

HepG2 (Human liver

cancer)
13.22 [2][5]

Euphlathin A
HTS (Human

hypertrophic scar)
6.33 [6]

Analogue 3
BT-549 (Human

breast cancer)
4.7 - 10.1 [7]

Analogue 10
BT-549 (Human

breast cancer)
4.7 - 10.1 [7]

Analogue 14
BT-549 (Human

breast cancer)
4.7 - 10.1 [7]

Analogue 22
BT-549 (Human

breast cancer)
4.7 - 10.1 [7]

Analogue 1
MDA-MB-231 (Human

breast cancer)
5.7 - 21.3 [7]

Analogue 2
MDA-MB-231 (Human

breast cancer)
5.7 - 21.3 [7]

Analogue 14
MDA-MB-231 (Human

breast cancer)
5.7 - 21.3 [7]

Analogue 22
MDA-MB-231 (Human

breast cancer)
5.7 - 21.3 [7]

Anti-inflammatory Activity
Several lathyrane diterpenoids have been shown to inhibit the production of nitric oxide (NO) in

lipopolysaccharide (LPS)-induced BV-2 microglial cells, indicating potential anti-inflammatory
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effects.[8]

Compound
Inhibition of NO
Production at Effective
Concentrations

Reference

Analogues 1, 3, 4, 6, 7, 9-11,

13-15, 20, 21
> 40% [8]

Potential Mechanisms of Action (Based on
Lathyrane Analogues)
The cytotoxic effects of lathyrane diterpenoids are believed to be mediated through the

induction of apoptosis. Studies on related compounds suggest that 17-Hydroxyisolathyrol
may act through similar signaling pathways.

Induction of Apoptosis via the Mitochondrial Pathway
One potential mechanism of action is the induction of apoptosis through the intrinsic, or

mitochondrial, pathway. This pathway is characterized by the disruption of the mitochondrial

membrane potential, release of cytochrome c, and subsequent activation of caspase-9 and

caspase-3.
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Caption: Proposed mitochondrial pathway of apoptosis induction by 17-Hydroxyisolathyrol.

Experimental Protocols
The following are detailed methodologies for key experiments relevant to the study of 17-
Hydroxyisolathyrol, adapted from literature on related compounds.
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Isolation and Purification of Lathyrane Diterpenoids
This protocol provides a general workflow for the isolation of lathyrane diterpenoids from

Euphorbia lathyris seeds.

Dried Seeds of
Euphorbia lathyris

Extraction with 95% Ethanol

Partitioning with
Petroleum Ether, Dichloromethane,

and Ethyl Acetate

Acetonitrile Fractionation

Silica Gel Column Chromatography

Semi-preparative HPLC

Isolated 17-Hydroxyisolathyrol

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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